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Compound of Interest

Compound Name: 2,4,4-Trimethylcyclopentanone

Cat. No.: B1294718 Get Quote

An in-depth analysis of the fundamental physicochemical properties of 2,4,4-
Trimethylcyclopentanone, a notable cyclic ketone, is presented in this technical guide. This

document provides essential data for researchers, scientists, and professionals engaged in

drug development and chemical synthesis.

Physicochemical Data Summary
The core molecular attributes of 2,4,4-Trimethylcyclopentanone have been compiled and are

presented for straightforward reference. These values are foundational for experimental design

and computational modeling.

Parameter Value Source

Molecular Formula C8H14O [1][2][3]

Molecular Weight 126.20 g/mol [1]

IUPAC Name
2,4,4-trimethylcyclopentan-1-

one
[1]

CAS Number 4694-12-6 [1][2][3]

Density 0.877 g/mL at 25 °C [2][4]

Boiling Point 160 °C [2][3][4]

Flash Point 110 °F (43.33 °C) [2][5]
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Structural and Property Relationship
The molecular structure of 2,4,4-Trimethylcyclopentanone directly influences its chemical and

physical properties. The following diagram illustrates the logical connection between the

compound's nomenclature, its structural formula, and its key physicochemical parameters.
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Logical relationship between compound name and its properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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